Cas no 2229134-96-5 (methyl 4-(4-amino-2-methylbutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(4-amino-2-methylbutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229134-96-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5914014
• PubChem ID: 165639401
• Update Time: 2025-05-23

methyl 4-(4-amino-2-methylbutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-amino-2-methylbutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1737032
• 2229134-96-5

• Inchi： 1S/C12H20N2O2/c1-12(2,5-6-13)9-7-10(11(15)16-4)14(3)8-9/h7-8H,5-6,13H2,1-4H3
• InChI Key： KMHKGFTXPCFFKW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-(4-amino-2-methylbutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-(4-Amino-2-Methylbutan-2-Yl)-1-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 2229134-96-5)

Methyl 4-(4-amino-2-methylbutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229134-96-5) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical development due to its unique molecular architecture and potential biological activity. The compound features a pyrrole ring system, a tertiary amine functionality, and an ester group, which collectively contribute to its chemical versatility and reactivity. This molecule is particularly notable for its amino-substituted alkyl chain attached to the pyrrole core, a structural motif commonly observed in bioactive natural products and synthetic drugs.

The chemical structure of this compound can be dissected into three key components: (1) the pyrrole heterocycle, which serves as the scaffold for the molecule; (2) the amino-containing side chain (specifically, a 4-amino-3-methylbutane unit); and (3) the methyl ester functionality at the C(5) position of the pyrrole ring. The presence of multiple stereogenic centers, including the tertiary carbon in the butane chain and potential chirality at the pyrrole nitrogen, suggests that this compound may exist as multiple stereoisomers with distinct biological profiles.

Recent studies in organic synthesis have highlighted the importance of pyrrole-based compounds in drug discovery pipelines, particularly for targeting G protein-coupled receptors (GPCRs) and enzyme systems involved in metabolic disorders or neurodegenerative diseases. The amino-substituted pyrrolidine derivatives, to which this compound is structurally related, have demonstrated promising activity as modulators of ion channels and neurotransmitter receptors. For instance, a 2023 study published in *Organic & Biomolecular Chemistry* reported that similar esterified pyrroles exhibited enhanced solubility and metabolic stability compared to their non-conjugated counterparts.

In terms of synthetic accessibility, this compound likely follows established protocols for constructing substituted pyrroles through multistep processes involving amine alkylation, heterocycle formation, and esterification reactions. The choice of protecting group strategies for the amino functionality during synthesis would be critical to ensure regioselectivity in subsequent transformations. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation could be employed to control stereochemistry at key positions.

From a pharmacological perspective, compounds bearing both pyrrole moieties and aminoalkyl substituents are frequently encountered in modern drug candidates targeting inflammatory pathways or cancer metabolism. A notable example is the FDA-approved drug apremilast, which contains a similar hybrid structure combining heterocyclic rings with amine-functionalized side chains to modulate phosphodiesterase activity. While specific data on this particular compound remains limited due to its recent registration date (as indicated by its CAS number), computational modeling studies suggest it may exhibit favorable interactions with hydrophobic pockets in target proteins.

The application potential of this molecule extends beyond traditional pharmaceuticals into areas such as agrochemical development and functional materials science. In agricultural chemistry, esterified heterocycles are often used as building blocks for herbicides or fungicides due to their ability to disrupt cellular processes in target organisms while maintaining low mammalian toxicity profiles when appropriately designed.

For researchers interested in exploring this compound's properties further, several analytical techniques would be essential: high-resolution mass spectrometry for structural confirmation; nuclear magnetic resonance (NMR) spectroscopy for stereochemical analysis; and X-ray crystallography if crystalline samples can be obtained. Additionally, preliminary screening using cell-based assays could provide insights into its biological activity against specific disease models.

In conclusion, while still an emerging entity within chemical literature databases under its CAS number 2229134-96-5 designation, methyl 4-(4-amino-butane-derived pyrrolidone ester represents an intriguing scaffold with broad applicability across multiple scientific disciplines through strategic modification of its functional groups.